Cas no 537702-33-3 (1-(4-tert-butylbenzyl)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 1-(4-tert-butylbenzyl)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 537702-33-3
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 365897
• PubChem ID: 755579
• Update Time: 2025-04-19

1-(4-tert-butylbenzyl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzyl)-1H-benzo[d]imidazol-2(3H)-one
• 3-[(4-tert-butylphenyl)methyl]-1H-benzimidazol-2-one
• Oprea1_408674
• LGKHIOBIOKZZEY-UHFFFAOYSA-N
• 537702-33-3
• 1-[(4-tert-butylphenyl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one
• DTXSID20353848
• 1-(4-tert-butylbenzyl)-1,3-dihydrobenzimidazol-2-one
• SCHEMBL4594603
• 1-(4-(tert-Butyl)benzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• AKOS001692897
• 1-(4-tert-butylbenzyl)-1,3-dihydro-2H-benzimidazol-2-one

• Inchi： 1S/C18H20N2O/c1-18(2,3)14-10-8-13(9-11-14)12-20-16-7-5-4-6-15(16)19-17(20)21/h4-11H,12H2,1-3H3,(H,19,21)
• InChI Key： LGKHIOBIOKZZEY-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 280.1577
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),
• PSA: 32.34